2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 2-ethoxy-4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C19H23FN2O2/c1-2-24-19-13-15(3-8-18(19)23)14-21-9-11-22(12-10-21)17-6-4-16(20)5-7-17/h3-8,13,23H,2,9-12,14H2,1H3
• InChI Key: QKCCUQNRGHINNA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CN2CCN(CC2)C3=CC=C(C=C3)F)O
• Molecular Formula: C19H23FN2O2
• Molecular Weight: 330.4 g/mol

Description

2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol, also known as EFPM, is a chemical compound that has been extensively studied for its potential therapeutic applications. EFPM is a selective dopamine D3 receptor antagonist, which means it can block the activity of dopamine at this receptor site. This property makes EFPM a promising candidate for the treatment of a range of psychiatric and neurological disorders, including addiction, depression, and schizophrenia.

Mechanism of Action

2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol acts as a selective dopamine D3 receptor antagonist, which means it can block the activity of dopamine at this receptor site. Dopamine is a neurotransmitter that plays a key role in reward processing, motivation, and movement control. By blocking the activity of dopamine at the D3 receptor site, 2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol can modulate the activity of the dopamine system in the brain.
Biochemical and Physiological Effects:
2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol has been shown to have a range of biochemical and physiological effects. In animal models, 2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol has been shown to reduce drug-seeking behavior, increase the activity of certain neurotransmitters in the brain, and improve cognitive function. These effects suggest that 2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol may have therapeutic potential for a range of psychiatric and neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol in lab experiments is that it has been extensively studied and characterized. This means that researchers have a good understanding of its mechanism of action and potential therapeutic applications. However, one limitation of using 2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol in lab experiments is that it may not be suitable for all types of studies. For example, 2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol may not be appropriate for studies that require the manipulation of other neurotransmitter systems.

Future Directions

There are several potential future directions for research on 2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol. One area of interest is the development of more selective dopamine D3 receptor antagonists. This could lead to the development of more effective treatments for addiction, depression, and other psychiatric and neurological disorders.
Another potential future direction is the investigation of the role of 2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol in other neurotransmitter systems. For example, 2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol may have activity at other dopamine receptor subtypes, as well as other neurotransmitter systems such as serotonin and norepinephrine. Investigating these potential effects could lead to the development of new treatments for a range of disorders.
Conclusion:
2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol is a promising chemical compound that has been extensively studied for its potential therapeutic applications. Its selective dopamine D3 receptor antagonist properties make it a promising candidate for the treatment of addiction, depression, and other psychiatric and neurological disorders. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol involves a multi-step process that includes the reaction of 4-fluorobenzaldehyde with piperazine, followed by the reaction of the resulting product with 2-ethoxy-4-hydroxybenzaldehyde. The final product is obtained through a purification process that involves recrystallization and chromatography.

Scientific Research Applications

2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the use of 2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol as a treatment for addiction. Studies have shown that 2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol can reduce drug-seeking behavior in animal models of addiction, suggesting that it may be useful in the treatment of substance abuse disorders.
Another area of research has focused on the use of 2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol as a treatment for depression. Studies have shown that 2-ethoxy-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}phenol can increase the activity of certain neurotransmitters in the brain that are associated with mood regulation, suggesting that it may be effective in treating depressive symptoms.